2-(4-Ethynylphenyl)propan-2-ol

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-(4-ethynylphenyl)propan-2-ol
• InChI: InChI=1S/C11H12O/c1-4-9-5-7-10(8-6-9)11(2,3)12/h1,5-8,12H,2-3H3
• InChI Key: GHUOSULLWUTZOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C#C)O

Description

2-(4-Ethynylphenyl)propan-2-ol is a tertiary alcohol with a phenyl ring substituted at the para position by an ethynyl group (–C≡CH). Its molecular formula is C₁₁H₁₂O, and its structure features a central propan-2-ol moiety flanked by a methyl group and the ethynyl-substituted aromatic ring. Key structural identifiers include:

• SMILES: CC(C)(C₁=CC=C(C=C₁)C#C)O
• InChIKey: GHUOSULLWUTZOW-UHFFFAOYSA-N .

Comparison with Similar Compounds

Table 1: Key Structural Differences

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight	Key Feature(s)
2-(4-Ethynylphenyl)propan-2-ol	Ethynyl (–C≡CH)	C₁₁H₁₂O	160.22 g/mol	Triple bond introduces rigidity and reactivity
2-(4-Biphenylyl)-2-propanol	Biphenyl	C₁₅H₁₆O	212.29 g/mol	Extended aromaticity; increased hydrophobicity
2-(4-Ethoxyphenyl)-2-methylpropanol	Ethoxy (–OCH₂CH₃)	C₁₂H₁₈O₂	194.27 g/mol	Ether group enhances solubility in polar solvents
ADX-102 (2-(3-amino-6-chloroquinolin-2-yl)propan-2-ol)	Chloroquinoline	C₁₂H₁₃ClN₂O	236.70 g/mol	Heterocyclic ring enables π-π stacking and pharmacological activity
4-[2-(4-Hydroxyphenyl)propan-2-yl]phenol	Hydroxyl (–OH)	C₁₅H₁₆O₂	228.29 g/mol	Dual phenolic groups increase acidity and hydrogen-bonding capacity

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Boiling/Melting Point	Solubility	Stability Notes
2-(4-Ethynylphenyl)propan-2-ol	Not reported	Likely low in water due to ethynyl	Sensitive to oxidative conditions
2-(4-Biphenylyl)-2-propanol	Not reported	Insoluble in water; soluble in DMSO	Stable under inert atmospheres
2-(4-Ethoxyphenyl)-2-methylpropanol	Not reported	Moderate in ethanol and acetone	Hydrolytically stable at neutral pH
ADX-102	Not reported	Soluble in DMSO, methanol	Stable at –20°C; sensitive to light
4-[2-(4-Hydroxyphenyl)propan-2-yl]phenol	Not reported	High in polar aprotic solvents	Prone to oxidation in air